Cas no 16695-54-8 (1-(morpholin-4-yl)butane-1,3-dione)

1-(morpholin-4-yl)butane-1,3-dione structure
16695-54-8 structure
Product Name:1-(morpholin-4-yl)butane-1,3-dione
CAS No:16695-54-8
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD00059774
CID:161599
PubChem ID:87562273
Update Time:2025-04-19

1-(morpholin-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Morpholinobutane-1,3-dione
    • N-Acetoacetylmorpholine
    • 1,3-Butanedione,1-(4-morpholinyl)-
    • 1-morpholin-4-ylbutane-1,3-dione
    • 4-Morpholin-4-yl-4-oxobutan-2-one
    • 1-morpholin-4-yl-1,3-butanedione
    • 1-morpholino-1,3-butanedione
    • morpholide of acetoacetic acid
    • Morpholine,4-(1,3-dioxobutyl)- (9CI)
    • Morpholine, 4-acetoacetyl- (6CI,7CI,8CI)
    • Acetoacetic acid morpholide
    • Acetoacetmorpholide
    • Acetoacetylmorpholine
    • NSC 621758
    • NSC 67250
    • 1-(morpholin-4-yl)butane-1,3-dione
    • 4-(1,3-Dioxobutyl)morpholine
    • Morpholine, 4-(1,3-dioxobutyl)-
    • 1-Morpholin-4-yl-butane-1,3-dione
    • 4-(4-morpholinyl)-4-oxo-2-butanone
    • Acetoacetomorpholide
    • NSC67250
    • 4-(morpholin-4-yl)-4-oxobutan-2-one
    • NCIOpen2_000276
    • A0726
    • EINECS 240-742-4
    • NSC-621758
    • 1-(4-Morpholinyl)-1,3-butanedione
    • RKPILPRSNWEZJV-UHFFFAOYSA-N
    • MFCD00059774
    • EN300-01364
    • NS00025464
    • SR-01000389270-1
    • AKOS001030581
    • E77989
    • Z56827034
    • F0266-0218
    • NSC-67250
    • DTXSID90168209
    • AI3-06568
    • SCHEMBL2418238
    • FT-0683632
    • CS-0206693
    • SR-01000389270
    • 6G-939
    • 16695-54-8
    • 1,3-Butanedione, 1-(4-morpholinyl)-
    • D6EYH8K9GT
    • NSC621758
    • STK395244
    • BBL003645
    • MDL： MFCD00059774
    • Inchi： 1S/C8H13NO3/c1-7(10)6-8(11)9-2-4-12-5-3-9/h2-6H2,1H3
    • InChI Key： RKPILPRSNWEZJV-UHFFFAOYSA-N
    • SMILES： O1CCN(C(CC(C)=O)=O)CC1

Computed Properties

  • Exact Mass: 171.09000
  • Monoisotopic Mass: 171.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.8
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.141
  • Melting Point: 67.0 to 72.0 deg-C
  • Boiling Point: 140°C/2mmHg(lit.)
  • Flash Point: 153.8±26.5 °C
  • Refractive Index: 1.473
  • PSA: 46.61000
  • LogP: -0.23780
  • Solubility: Not determined

1-(morpholin-4-yl)butane-1,3-dione Security Information

1-(morpholin-4-yl)butane-1,3-dione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(morpholin-4-yl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
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 16695-54-8 95%
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1-(Morpholin-4-yl)butane-1,3-dione
 16695-54-8 95%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 16695-54-8 98%
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 74.70 2021-05-17
Matrix Scientific
062990-500mg
4-Morpholin-4-yl-4-oxobutan-2-one
 16695-54-8
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 $237.00 2023-09-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-FG060-5g
1-(morpholin-4-yl)butane-1,3-dione
 16695-54-8 98%
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 ￥144.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1-(morpholin-4-yl)butane-1,3-dione Production Method

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